Enflurane

• IUPAC Name: 2-chloro-1-(difluoromethoxy)-1,1,2-trifluoroethane
• InChI: InChI=1S/C3H2ClF5O/c4-1(5)3(8,9)10-2(6)7/h1-2H
• InChI Key: JPGQOUSTVILISH-UHFFFAOYSA-N
• Canonical SMILES: C(C(OC(F)F)(F)F)(F)Cl
• Molecular Formula: CHF2OCF2CHClF, Array, C3H2ClF5O
• DSSTOX Substance ID: DTXSID1020562
• Molecular Weight: 184.49 g/mol
• Physical Description: Enflurane (Ethrane, 2-chloro-1,1,2-trifluoroethyldifluoromethyl ether) is a nonflammable halogenated hydrocarbon that exists as a clear, colorless, odorless to sweet, volatile liquid at ordinary temperature and pressure. Bp: 56.8 °C. Density 1.50 g cm-3 at room temperature. Used as an anesthetic., Clear, colorless liquid with a mild, sweet odor; inhalation anesthetic; [NIOSH], Liquid, COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Clear, colorless liquid with a mild, sweet odor., Clear, colorless liquid with a mild, sweet odor. [inhalation anesthetic]
• Boiling Point: 134 °F at 760 mmHg (NIOSH, 2023), 56.5 °C, 56 °C, 134 °F
• Solubility: Low (NIOSH, 2023), Miscible with ... organic liquids including fats and oils, In water, 5.62X10+3 mg/L at 25 °C, 3.90e+00 g/L, Solubility in water: poor, Low
• Density: 1.52 at 77 °F (NIOSH, 2023) - Denser than water; will sink, 1.5121 g/cu cm at 25 °C, Relative density (water = 1): 1.52, 1.52 at 77 °F, (77 °F): 1.52
• Vapor Density: Relative vapor density (air = 1): 1.9
• Vapor Pressure: 175 mmHg (NIOSH, 2023), 591.0 [mmHg], 174.5 mm Hg at 20 °C, Vapor pressure, kPa at 20 °C: 23.3, 175 mmHg
• Mechanism of Action: The mechanism of action of enflurane is not completely established. Studies on rats indicate that enflurane binds to GABAA and glycine receptors, causing depressant effects at the ventral neural horn. It has been reported that 30% of the central nervous system depressant effects on the spinal cord after enflurane is administered are caused by the (GABA-A) receptor while binding to glycine receptors is responsible for about 20 % of the depressant effects. The relevance of these findings to humans is unknown. Other studies have found that enflurane binds to the calcium channels in the cardiac sarcoplasmic reticulum causing cardio depressant effects. Other studies support that this drug potentiates glycine receptors, which results in central nervous system depressant effects., Renal toxicity has occasionally been observed after enflurane anesthesia. Although originally attributed to its oxidative metabolism to inorganic fluoride, serum levels of inorganic fluoride appear to be small to explain these renal effects. Formation of potentially nephrotoxic halogenated alkenes during alkaline degradation in carbon dioxide absorbers and subsequent bioactivation via the glutathione conjugation pathway may be considered as an alternative mechanism for renal toxicity. ... Alkaline degradation products of enflurane can be conjugated to thiol compounds, forming S-conjugates that could theoretically contribute to adverse renal effects observed occasionally with enflurane anesthesia. The N-acetyl-L-cysteine S-conjugates identified may be biomarkers to assess exposure of humans to alkaline degradation products of enflurane., Clinical case reports of unexplained hepatic dysfunction following enflurane and isoflurane anesthesia led to the hypothesis that oxidative metabolism of these drugs by cytochromes P-450 produces immunoreactive, covalently bound acylated protein adducts similar to those implicated in the genesis of halothane-induced hepatic necrosis. Microsomal adducts were detected by enzyme-linked immunosorbent assay and immunoblotting techniques utilizing specific anti-trifluoroacetyl (TFA) IgG hapten antibodies in rat liver following enflurane, isoflurane, or halothane administration. Preincubation of the antibodies with microsomes from halothane-pretreated rats or with 500 uM TFA-lysine, markedly inhibited adduct recognition, while preincubation with 500 uM acetyllysine had no effect. The relative amounts of immunoreactive protein adducts formed were halothane much greater than enflurane much greater than isoflurane and correlates directly with the relative extents of metabolism of these agents. These results support the view that acyl metabolites of the volatile anesthetics may become covalently bound to hepatic proteins, thus serving as antigens, and thereby account for the apparent cross-sensitization and idiosyncratic hepatotoxicity reported for these drugs.
• Color/Form: Clear, colorless liquid, Stable, volatile, non-flammable liquid
• CAS RN: 13838-16-9

Description

Enflurane, also known as 2-chloro-1,1,2-trifluoroethyl difluoromethyl ether, is a halogenated ether. It was developed by Ross Terrell in 1963 and first used clinically in 1966. It was increasingly used for inhalational anesthesia during the 1970s and 1980s but is no longer in common use. Enflurane is a structural isomer of isoflurane.

Synthesis Analysis

The synthesis of enflurane, along with other fluorinated methyl ethyl ethers and fluorinated methyl isopropyl ethers, has been documented in several studies. The development of these compounds has resulted in a versatile set of hypnotics, analgesics, and neuromuscular blocking agents adaptable to every clinical situation.

Molecular Structure Analysis

The molecular formula of enflurane is C3H2ClF5O. It has an average mass of 184.492 Da and a mono-isotopic mass of 183.971436 Da.

Chemical Reactions Analysis

Enflurane has been reported to be preferentially reduced at the hard carbon (HC) electrode over propylene carbonate and is incorporated into the solid electrolyte interphase (SEI). This results in a thin, halogen-rich SEI that offers better charge transport properties and stability.

Physical And Chemical Properties Analysis

Enflurane is a clear, colorless liquid with a mild, sweet odor. It has a boiling point of 134°F. It has a density of 1.5±0.1 g/cm3, a boiling point of 59.9±35.0 °C at 760 mmHg, and a vapor pressure of 175 mmHg.

Scientific Research Applications

General Anesthesia Induction and Maintenance

Enflurane is commonly used for both the induction and maintenance of general anesthesia. .

Analgesia for Vaginal Delivery

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Influence on Central Nervous System

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Sodium-Ion Battery Technology

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Early Clinical Evaluation

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Mechanism of Action

Target of Action

Enflurane, a halogenated inhalational anesthetic, primarily targets GABAA and glycine receptors . These receptors play a crucial role in the central nervous system (CNS), where they mediate inhibitory neurotransmission .

Mode of Action

Enflurane acts as a positive allosteric modulator of the GABAA and glycine receptors . This means it enhances the function of these receptors, leading to increased inhibitory neurotransmission in the CNS . This results in a depressant effect at the ventral neural horn , which contributes to the anesthetic and analgesic effects of enflurane .

Biochemical Pathways

Studies indicate that enflurane’s action on gabaa and glycine receptors could influence various neural pathways, leading to the depressant effects observed in the cns .

Pharmacokinetics

Enflurane is metabolized by the CYP2E1 enzyme in the liver to produce inorganic fluoride ions . This represents the major metabolite of enflurane metabolism . It’s estimated that about 2-5% of enflurane is eliminated after oxidative metabolism in the liver . These pharmacokinetic properties impact the bioavailability of enflurane and its duration of action.

Result of Action

The molecular and cellular effects of enflurane’s action include a decrease in spontaneous and evoked neuronal activity, leading to quiescence . In addition, enflurane is known to cause increased cardio depressant effects when compared to other inhaled anesthetics . This is thought to be due to enflurane’s action on calcium channels in the cardiac sarcoplasmic reticulum .

Action Environment

The action, efficacy, and stability of enflurane can be influenced by various environmental factors. For instance, the concentration of enflurane used can significantly impact its effects . At high enough concentrations, all anesthetics eventually cause cessation of spontaneous or evoked action potentials . Moreover, the presence of other substances, such as other anesthetics or medications, can also influence the action of enflurane .

Safety and Hazards

Exposure to enflurane can cause eye irritation, central nervous system depression, analgesia, anesthesia, convulsions, and respiratory depression. The U.S. National Institute for Occupational Safety and Health (NIOSH) has set a recommended exposure limit (REL) for exposure to waste anesthetic gas of 2 ppm (15.1 mg/m3) over a 60-minute period.

Future Directions

The successful evolution of shorter-acting compounds with relatively favorable safety profiles now inhibits further development against previously established criteria. Current commercial developments target the opportunity to develop non-anesthetist sedation. Future opportunities have been suggested against pediatric neurotoxicity, emergence delirium, cancer outcomes, and postoperative cognitive dysfunction.

Q & A

Q1: How does enflurane induce anesthesia?

A1: While the precise mechanism remains elusive, research suggests that enflurane, like many volatile anesthetics, primarily acts by modulating the function of ion channels in the central nervous system. Studies have shown that it inhibits N-methyl-D-aspartate (NMDA), α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), and kainate-induced currents in Xenopus oocytes expressing mouse and human brain mRNA . This inhibition is not concentration-dependent and doesn't involve competitive binding to glutamate or glycine sites, suggesting a direct effect on channel function.

Q2: What is the role of the GABAA receptor in enflurane's anesthetic effects?

A2: Enflurane interacts with the GABA_A receptor, a major inhibitory neurotransmitter receptor in the brain. Research indicates that enflurane prolongs the decay of GABA_A receptor-mediated inhibitory postsynaptic currents and decreases their peak amplitudes. Interestingly, a point mutation (N265M) in the β3 subunit of the GABA_A receptor significantly diminishes both of these effects . This suggests that the β3 subunit plays a crucial role in mediating enflurane's depressant effects in the neocortex.

Q3: How does enflurane affect neuronal activity?

A3: Enflurane demonstrates a dose-dependent depressant effect on the firing activity of inspiratory neurons in the dorsal respiratory group (DRG) of the medulla oblongata . This effect is observed both with intact and severed vagus nerves, implying a central mechanism of respiratory depression. While hypercarbia induced by CO₂ inhalation can increase neuronal activity, it doesn't completely block enflurane's depressant effect on the DRG.

Q4: Does enflurane impact somatosensory evoked potentials (SEPs)?

A4: Yes, enflurane influences SEPs, crucial electrophysiological signals reflecting sensory pathway integrity. Research indicates that during fentanyl-based anesthesia, enflurane at concentrations between 0.25% and 1.0% causes less alteration of cortical SEPs compared to nitrous oxide (50%) . Specifically, enflurane, along with isoflurane, leads to a less pronounced decrease in upper-extremity SEP amplitude compared to nitrous oxide. This suggests that lower concentrations of enflurane are compatible with the generation of adequate SEPs for intraoperative monitoring.

Q5: What are the cardiovascular effects of enflurane?

A5: Enflurane's impact on the cardiovascular system is complex and dose-dependent. At clinically relevant concentrations, it primarily induces a decrease in mean aortic pressure and left ventricular rate of tension development (dP/dt), while increasing heart rate . This suggests a combined effect on both myocardial contractility and peripheral vascular resistance. Notably, enflurane's effects on myocardial function may be influenced by the presence of endogenous or exogenous catecholamines .

Q6: How does enflurane affect cardiac calcium currents?

A6: Enflurane, similar to other volatile anesthetics like halothane and isoflurane, inhibits voltage-dependent calcium channel currents (I_Ca) in canine ventricular cells in a concentration-dependent and reversible manner . This inhibition of calcium influx into cardiac cells likely contributes to enflurane's negative inotropic effects, reducing the force of myocardial contraction.

Q7: Does enflurane interact with calcium channel blockers like verapamil?

A7: Combining enflurane with verapamil, a calcium channel blocker, can lead to significant cardiovascular depression, particularly at higher anesthetic concentrations . This interaction is likely due to the additive effects of both agents on calcium influx and myocardial contractility. It's noteworthy that compared to isoflurane, verapamil administration during enflurane anesthesia is associated with a greater tendency for sinus arrest, bradycardia, and hemodynamic depression.

Q8: How does enflurane affect the circulatory response to intubation?

A8: Enflurane can attenuate the increase in arterial pressure typically observed during tracheal intubation. Studies have shown that enflurane at 3% with nitrous oxide can reduce this pressor response by 34% . While the combination of halothane 2% with nitrous oxide provides comparable attenuation without significant cardiac arrhythmias, the choice between these agents for blunting the intubation response depends on the specific clinical context and patient factors.

Q9: Does enflurane affect bronchial mucociliary transport?

A11: Enflurane inhalation can depress bronchial ciliary activity, as evidenced by a significant reduction in bronchial mucus velocity (BTV) after 60 minutes of exposure . This effect is not observed with intravenous propofol, suggesting a specific influence of enflurane on airway ciliary function.

Q10: What is the impact of enflurane on renal function?

A12: While enflurane is generally considered less nephrotoxic than older volatile anesthetics like methoxyflurane, studies have shown that it can cause transient renal functional abnormalities, particularly at higher doses . This effect is exacerbated in the presence of pre-existing renal dysfunction, highlighting the importance of careful patient selection and monitoring when using enflurane.

Q11: Does enflurane interact with neuromuscular blocking agents?

A13: Enflurane potentiates the effects of both depolarizing and non-depolarizing neuromuscular blocking agents. Studies have shown that the doses of d-tubocurarine and pancuronium required to achieve a given degree of neuromuscular blockade are significantly lower during enflurane anesthesia compared to equi-MAC halothane anesthesia .

Q12: Are there concerns about enflurane's potential for hepatotoxicity?

A14: While rare, case reports of "enflurane hepatitis" have raised concerns about its potential for hepatotoxicity . This syndrome shares similarities with halothane hepatitis, and research suggests a possible immunological basis involving the formation of covalently bound liver microsomal adducts. These adducts, formed by metabolites of both halothane and enflurane, can act as immunogens in susceptible individuals, potentially triggering an immune-mediated hepatic injury.

Q13: Does enflurane affect intracranial pressure (ICP)?

A15: Studies on the effects of enflurane on ICP have yielded mixed results. While some research suggests that clinically relevant concentrations (1-2%) may not significantly alter ICP in patients with normal intracranial dynamics , other studies have reported increases in ICP, particularly at higher concentrations and in the presence of pre-existing intracranial hypertension . This highlights the need for careful monitoring of ICP, especially in neurosurgical patients.

Q14: Can enflurane be used safely in neurosurgery?

A16: The use of enflurane in neurosurgery requires careful consideration. While both sevoflurane and enflurane can induce dose-dependent increases in ICP and decreases in cerebral perfusion pressure, sevoflurane appears to have a less pronounced effect . This suggests that sevoflurane might be a preferable choice in neurosurgical procedures where minimizing ICP fluctuations is critical.

Q15: Does enflurane affect glucose metabolism in the central nervous system?

A17: Research suggests that different MAC combinations of nitrous oxide and enflurane can elicit unique cerebral and spinal cord metabolic responses . For instance, replacing a portion of enflurane with an equivalent MAC fraction of nitrous oxide leads to a heterogeneous activation of cerebral metabolism in sensory input structures and the limbic system. Further increasing the nitrous oxide concentration, while concurrently reducing enflurane, tends to reverse this effect.

Q16: Does enflurane influence the pharmacokinetics of other drugs?

A18: Studies have demonstrated that enflurane anesthesia does not significantly alter the pharmacokinetics of aminophylline, a bronchodilator . Both the redistribution and elimination phases of aminophylline remain largely unaffected by enflurane. This suggests that enflurane may not pose significant pharmacokinetic interactions with aminophylline.

Q17: How does enflurane affect adrenergic function in the vasculature?

A20: Enflurane has been shown to inhibit both pre- and postsynaptic adrenergic function in canine mesenteric arteries and veins . It reduces norepinephrine release from sympathetic nerve terminals and inhibits smooth muscle contraction in response to potassium chloride and electrical stimulation. These findings suggest that enflurane's vasodilatory effects may involve both reduced sympathetic outflow and direct effects on vascular smooth muscle.

Q18: How does enflurane compare to other volatile anesthetics in terms of MAC?

A21: The minimum alveolar concentration (MAC) of enflurane in goats, defined as the concentration preventing gross, purposeful movement in 50% of animals, has been determined to be 2.0 ± 0.4% . This is higher than the MAC of halothane (1.3 ± 0.1%) but lower than that of isoflurane (1.5 ± 0.3%).

Q19: How does enflurane compare to desflurane in terms of recovery profile?

A23: Switching from enflurane to desflurane during the latter part of anesthesia can accelerate recovery . Patients undergoing this "crossover" technique exhibit faster emergence from anesthesia, as evidenced by shorter times to eye opening and regaining awareness. Additionally, they demonstrate improved cognitive function postoperatively compared to those maintained on enflurane alone.

Q20: Can acupuncture be used to reduce the required dose of enflurane?

A25: Yes, transcutaneous acupoint electrical stimulation (TAES) has been shown to potentiate the anesthetic effect of enflurane, allowing for a reduction in the minimum alveolar concentration (MAC) required for craniotomy procedures . Combining TAES with enflurane not only reduces anesthetic requirements but also contributes to more stable hemodynamics during surgery and faster postoperative recovery.

Q21: What are the potential adverse effects of enflurane?

A27: While generally considered safe, enflurane can cause dose-dependent adverse effects, primarily on the respiratory and cardiovascular systems . As previously discussed, respiratory depression, hypotension, and cardiac arrhythmias are potential concerns. Additionally, enflurane can increase cerebral blood flow and ICP, potentially posing risks in patients with compromised intracranial compliance.